Cas no 931991-06-9 ((4-chlorophenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 931991-06-9
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5225498
• PubChem ID: 17206442
• Update Time: 2026-03-07

(4-chlorophenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(1,1-dimethylpropyl)-
• n-(4-Chlorobenzyl)-2-methylbutan-2-amine
• (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C12H18ClN/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h5-8,14H,4,9H2,1-3H3
• InChI Key： PHUOXOYSTGRBLU-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine

Comprehensive Overview of (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 931991-06-9)

(4-chlorophenyl)methyl(2-methylbutan-2-yl)amine, with the CAS number 931991-06-9, is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of amine derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a 4-chlorophenyl group and a tert-butyl-like moiety (2-methylbutan-2-yl) in its structure makes it a subject of interest for researchers exploring structure-activity relationships (SAR) and drug design.

In recent years, the demand for novel amine-based compounds has surged, driven by their versatility in synthesizing bioactive molecules. Researchers frequently search for terms like "amine derivatives in drug discovery" or "chlorophenyl compounds applications", reflecting the growing curiosity about this chemical space. The CAS 931991-06-9 compound, in particular, is often discussed in the context of central nervous system (CNS) targeting agents, owing to its structural resemblance to other psychoactive amines. However, it is crucial to emphasize that this compound is strictly for research purposes and not intended for human or animal use.

The synthesis of (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine involves multi-step organic reactions, including alkylation and amination processes. Its molecular weight and logP value suggest moderate lipophilicity, which is a critical parameter in pharmacokinetic studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and confirm its structure. These methods align with the increasing focus on quality control in chemical synthesis, a topic frequently searched by professionals in the field.

From an industrial perspective, CAS 931991-06-9 is often explored for its potential as an intermediate in fine chemical production. The compound's stability under various conditions makes it a candidate for further functionalization, a feature highly valued in custom synthesis projects. Discussions around "green chemistry alternatives for amine synthesis" and "scalable routes for chlorophenyl derivatives" highlight the evolving trends in sustainable chemical manufacturing, where this compound could play a role.

In summary, (4-chlorophenyl)methyl(2-methylbutan-2-yl)amine (CAS 931991-06-9) represents a fascinating case study in modern organic chemistry. Its structural features and potential applications align with current research trends, including drug discovery, material science, and sustainable synthesis. As the scientific community continues to explore amine-based frameworks, this compound remains a valuable reference point for innovation and development.